(Z)-3-(2-hydroxyanilino)-1-pyridin-4-ylpent-2-en-1-one

• IUPAC Name: (Z)-3-(2-hydroxyanilino)-1-pyridin-4-ylpent-2-en-1-one
• InChI: InChI=1S/C16H16N2O2/c1-2-13(18-14-5-3-4-6-15(14)19)11-16(20)12-7-9-17-10-8-12/h3-11,18-19H,2H2,1H3/b13-11-
• InChI Key: UQCABXHFAIPMNR-QBFSEMIESA-N
• Canonical SMILES: CCC(=CC(=O)C1=CC=NC=C1)NC2=CC=CC=C2O
• Isomeric SMILES: CC/C(=C/C(=O)C1=CC=NC=C1)/NC2=CC=CC=C2O
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol

Description

(Z)-3-(2-hydroxyanilino)-1-pyridin-4-ylpent-2-en-1-one is an organic compound that features a unique structure combining a pyridine ring and a hydroxyaniline moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Z)-3-(2-hydroxyanilino)-1-pyridin-4-ylpent-2-en-1-one typically involves the condensation of 2-hydroxyaniline with a suitable pyridine derivative under controlled conditions. One common method involves the use of a base such as sodium hydroxide to facilitate the reaction, followed by purification through recrystallization or chromatography.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure consistency and efficiency. The reaction conditions are optimized to maximize yield and purity, often involving the use of catalysts and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

(Z)-3-(2-hydroxyanilino)-1-pyridin-4-ylpent-2-en-1-one can undergo various chemical reactions, including:

Oxidation: The hydroxyaniline moiety can be oxidized to form quinone derivatives.

Reduction: The compound can be reduced to form amine derivatives.

Substitution: The pyridine ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens or alkylating agents are employed under appropriate conditions.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

(Z)-3-(2-hydroxyanilino)-1-pyridin-4-ylpent-2-en-1-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of advanced materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of (Z)-3-(2-hydroxyanilino)-1-pyridin-4-ylpent-2-en-1-one involves its interaction with specific molecular targets. The hydroxyaniline moiety can form hydrogen bonds and interact with enzymes or receptors, while the pyridine ring can participate in π-π interactions. These interactions can modulate biological pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

Glyoxalbis (2-hydroxyanil): Similar structure but lacks the pyridine ring.

2-hydroxyaniline: Contains the hydroxyaniline moiety but lacks the extended conjugation with the pyridine ring.

Uniqueness

(Z)-3-(2-hydroxyanilino)-1-pyridin-4-ylpent-2-en-1-one is unique due to its combination of a hydroxyaniline moiety with a pyridine ring, providing a distinct set of chemical and biological properties that are not observed in simpler analogs.